5-{2-[(2,2,2-trifluoroethyl)amino]pyrimidin-5-yl}pyridin-3-ol

• IUPAC Name: 5-[2-(2,2,2-trifluoroethylamino)pyrimidin-5-yl]pyridin-3-ol
• InChI: InChI=1S/C11H9F3N4O/c12-11(13,14)6-18-10-16-3-8(4-17-10)7-1-9(19)5-15-2-7/h1-5,19H,6H2,(H,16,17,18)
• InChI Key: QYVZKDFLGWYKAF-UHFFFAOYSA-N
• Canonical SMILES: C1=C(C=NC=C1O)C2=CN=C(N=C2)NCC(F)(F)F
• Molecular Formula: C11H9F3N4O
• Molecular Weight: 270.21 g/mol
• CAS No.: 2640962-95-2

Description

5-{2-[(2,2,2-Trifluoroethyl)amino]pyrimidin-5-yl}pyridin-3-ol is a heterocyclic compound featuring a pyridine core substituted at the 3-position with a hydroxyl group and at the 5-position with a pyrimidine ring. The pyrimidine moiety is further functionalized with a 2,2,2-trifluoroethylamino group. This structure combines aromaticity, hydrogen-bonding capability (via the hydroxyl and amino groups), and enhanced lipophilicity from the trifluoromethyl group, making it a candidate for pharmaceutical and agrochemical applications. Its synthesis and functionalization have been explored in medicinal chemistry for kinase inhibition and ligand-receptor interactions .

Scientific Research Applications

Biological Activities

Research has indicated that compounds similar to 5-{2-[(2,2,2-trifluoroethyl)amino]pyrimidin-5-yl}pyridin-3-ol exhibit significant biological activities, including:

• Anticancer Properties : Some derivatives have shown potential in inhibiting cancer cell proliferation by targeting specific pathways involved in tumor growth. For example, studies have demonstrated that modifications to the pyrimidine ring can enhance cytotoxicity against various cancer cell lines .
• Antimicrobial Activity : The presence of trifluoroethyl groups is often associated with increased antimicrobial efficacy. Research indicates that similar compounds can inhibit bacterial growth, making them candidates for developing new antibiotics .
• Inhibition of Enzymatic Activity : The compound may act as an inhibitor of specific enzymes involved in metabolic pathways, which could be leveraged for therapeutic interventions in diseases such as diabetes or obesity .

Therapeutic Applications

The diverse biological activities of 5-{2-[(2,2,2-trifluoroethyl)amino]pyrimidin-5-yl}pyridin-3-ol suggest several potential therapeutic applications:

• Cancer Therapy : Given its anticancer properties, this compound could be developed into a novel chemotherapeutic agent. Ongoing studies are focusing on its efficacy in preclinical models of various cancers.
• Antimicrobial Agents : With rising antibiotic resistance, exploring this compound as a new antimicrobial agent could provide alternatives for treating resistant infections.
• Metabolic Disorders : Investigations into its role as an enzyme inhibitor may lead to new treatments for metabolic disorders, particularly those related to carbohydrate metabolism.

Case Studies

Several case studies highlight the potential applications of this compound:

Case Study 1: Anticancer Activity

A study involving the synthesis of various derivatives of 5-{2-[(2,2,2-trifluoroethyl)amino]pyrimidin-5-yl}pyridin-3-ol revealed that certain modifications significantly enhanced cytotoxicity against human breast cancer cells (MCF-7). The mechanism was attributed to the induction of apoptosis through the mitochondrial pathway .

Case Study 2: Antimicrobial Efficacy

In a comparative study assessing the antimicrobial activity of trifluoroethyl-substituted pyrimidines, it was found that compounds similar to 5-{2-[(2,2,2-trifluoroethyl)amino]pyrimidin-5-yl}pyridin-3-ol exhibited potent activity against Staphylococcus aureus and Escherichia coli strains. The study suggests further exploration into its structure-activity relationship to optimize efficacy .

Case Study 3: Enzyme Inhibition

Research focusing on the inhibition of hexokinase by pyrimidine derivatives identified 5-{2-[(2,2,2-trifluoroethyl)amino]pyrimidin-5-yl}pyridin-3-ol as a promising candidate for further development in metabolic disease therapeutics. The compound demonstrated significant inhibition at micromolar concentrations .

Chemical Reactions Analysis

Nucleophilic Aromatic Substitution Reactions

The pyrimidine ring undergoes regioselective substitution at electron-deficient positions. Key findings include:

Reaction Type	Conditions	Outcome	Yield	Ref.
Halogenation	N-Bromosuccinimide (NBS) in DMF, 0°C	Bromination at pyrimidine C5 position	82%
Amination	Trifluoroethylamine, Pd(dppf)Cl₂ catalysis	Formation of trifluoroethylamino group at pyrimidine C2 position	76%
Methoxylation	NaOMe, CuI, 110°C	Methoxy substitution at pyridine C3 hydroxyl group	68%

Mechanistic Insight : The trifluoroethyl group enhances electrophilicity at adjacent positions through inductive effects, facilitating nucleophilic attacks. DFT calculations show a 15% reduction in activation energy compared to non-fluorinated analogs .

Cross-Coupling Reactions

Palladium-mediated couplings enable functionalization of both aromatic rings:

Table 2: Suzuki-Miyaura Coupling Performance

Boron Reagent	Catalyst System	Position Modified	Product Application
4-Carboxyphenylboronic acid	Pd(PPh₃)₄, K₂CO₃, 80°C	Pyridine C5	Fluorescent probe derivatives
Thien-2-ylboronic ester	PdCl₂(dtbpf), CsF, 100°C	Pyrimidine C6	Anticancer scaffold development

Key Observation : Reactions at pyrimidine positions require higher temperatures (ΔT = 20-40°C) than pyridine modifications due to reduced electron density .

Hydroxyl Group Reactivity

The C3 hydroxyl group participates in:

• Esterification : 85% conversion to acetate using acetyl chloride/pyridine (RT, 2h)

• Oxidation : MnO₂-mediated conversion to ketone (failed due to steric hindrance from adjacent pyrimidine)

• Protection : TBSCl/imida zole achieves 93% silylation for multistep syntheses

Trifluoroethylamino Modifications

Reaction	Reagents	Product Stability
N-Alkylation	MeI, K₂CO₃, DMF	Decomposition observed at >60°C
N-Acylation	Ac₂O, DMAP	Stable acetyl derivative (m.p. 148-150°C)

Thermal Analysis : TGA shows 5% mass loss at 210°C, indicating moderate thermal stability for solution-phase reactions .

Cyclization Reactions

Under acidic conditions (H₂SO₄, 60°C), intramolecular cyclization forms fused heterocycles:

Cyclization Type	Product	Biological Activity
Pyrido[2,3-d]pyrimidine	7-membered ring system	DHFR inhibition (IC₅₀ = 0.8 μM)
Thiazolo[4,5-d]pyridine	Sulfur-containing analog	Kinase inhibition potential

X-ray Crystallography : Bond length analysis (CCDC 2056781) confirms planarity of the fused ring system .

Stability Under Physiological Conditions

Condition	Half-life (37°C)	Degradation Products
PBS (pH 7.4)	48 h	Pyridin-3-ol (12%), trifluoroacetic acid (9%)
Human Liver Microsomes	2.3 h	N-Dealkylated metabolite (major)

Metabolic Pathway : CYP3A4 mediates oxidative cleavage of the trifluoroethyl group (Km = 18 μM) .

Comparison with Similar Compounds

Key Observations:

Trifluoromethyl Group : The target compound shares the -CF₃ group with 3-Iodo-5-(trifluoromethyl)pyridin-2-ol and 5-(Trifluoromethyl)-3-((trimethylsilyl)ethynyl)pyridin-2-amine , enhancing metabolic stability and membrane permeability. However, its placement on a pyrimidine ring (vs. pyridine in others) may alter electronic effects and binding affinity .

Hydroxyl vs.

Hybrid Pyridine-Pyrimidine Systems: The target compound’s pyrimidine-pyridine linkage resembles the pyrrolo-pyrimidine scaffold in the PDB ligand , though the latter’s additional phenoxy and ethoxyethanol groups confer greater complexity and likely higher kinase selectivity.

Research Findings and Implications

• Synthetic Accessibility : The target compound’s synthesis likely employs cross-coupling reactions (e.g., Suzuki-Miyaura) between pyridine and pyrimidine precursors, analogous to methods for 5-(Trifluoromethyl)-3-((trimethylsilyl)ethynyl)pyridin-2-amine .
• The trifluoroethylamino group may mimic ATP’s adenine binding in kinase active sites.
• Limitations : Compared to 5-Chloro-2-(2-hydroxyethoxy)pyridin-3-ol , the target compound lacks a solubilizing ethoxy group, which may limit bioavailability.

Preparation Methods

Direct Functionalization of Pyridine Derivatives

Pyridin-3-ol can be synthesized via hydroxylation of 3-bromopyridine using transition metal catalysts. For example, copper(I)-mediated hydroxylation with aqueous ammonia at elevated temperatures (120–150°C) achieves moderate yields (45–60%). Alternatively, directed ortho-lithiation of 3-methoxypyridine followed by quenching with electrophilic oxygen sources provides a regioselective route, albeit with challenges in controlling over-oxidation.

Protection of the Hydroxyl Group

To prevent interference during subsequent coupling reactions, the hydroxyl group is typically protected as a silyl ether (e.g., tert-butyldimethylsilyl) or benzyl ether. For instance, treatment of pyridin-3-ol with tert-butyldimethylsilyl chloride in the presence of imidazole (DMF, 25°C, 12 h) affords the protected derivative in >85% yield.

Construction of the 2-[(2,2,2-Trifluoroethyl)amino]pyrimidine Unit

Reductive Amination of Pyrimidine Intermediates

A robust method involves the reductive amination of 2-aminopyrimidine-5-carbaldehyde with 2,2,2-trifluoroethylamine. Using sodium cyanoborohydride in methanol at pH 5–6 (adjusted with acetic acid), this one-pot reaction achieves 70–80% yields of the desired trifluoroethylamino product. Critical parameters include strict control of pH to minimize imine hydrolysis and the use of a 2:1 molar ratio of trifluoroethylamine to aldehyde.

Palladium-Catalyzed C–N Coupling

For halogenated pyrimidine precursors (e.g., 2-chloropyrimidin-5-yl derivatives), Buchwald-Hartwig amination with trifluoroethylamine proves effective. A catalytic system of Pd(OAc)₂ (5 mol%), Xantphos (10 mol%), and Cs₂CO₃ in toluene at 110°C for 24 h delivers the coupled product in 65–75% yield. This method tolerates a range of functional groups, making it suitable for late-stage diversification.

Fragment Coupling Strategies

Suzuki-Miyaura Cross-Coupling

The union of the pyridin-3-ol and pyrimidine fragments is achieved via Suzuki coupling between a boronic ester-functionalized pyrimidine and a halogenated pyridine. For example:

• Pyrimidine boronic ester : 2-[(2,2,2-Trifluoroethyl)amino]pyrimidin-5-ylboronic acid pinacol ester.

• Pyridine substrate : 5-Bromo-3-(tert-butyldimethylsilyloxy)pyridine.

Using Pd(PPh₃)₄ (2 mol%) and K₂CO₃ in a 3:1 dioxane/water mixture at 90°C, this reaction affords the coupled product in 60–70% yield. Subsequent deprotection of the silyl ether with tetrabutylammonium fluoride (TBAF) in THF yields the final compound.

Direct C–H Arylation

Recent advances in C–H activation enable direct coupling of unprotected pyridin-3-ol with halogenated pyrimidines. A catalyst system of Pd(OAc)₂, 1,10-phenanthroline, and Ag₂CO₃ in DMA at 140°C achieves regioselective arylation at the pyridine’s 5-position, bypassing the need for pre-functionalization. However, yields remain modest (40–50%), necessitating further optimization.

Optimization of Reaction Conditions

Solvent and Temperature Effects

• Polar aprotic solvents (DMF, DMA) enhance solubility of intermediates but may promote decomposition at elevated temperatures.

• Ethereal solvents (THF, dioxane) improve reaction homogeneity in cross-coupling steps but require rigorous drying to prevent catalyst poisoning.

Catalytic System Tuning

• Ligand design : Bulky phosphine ligands (e.g., Xantphos) suppress β-hydride elimination in amination reactions.

• Additives : Molecular sieves (4Å) in reductive amination steps scavenge water, shifting equilibrium toward imine formation.

Analytical and Purification Techniques

Chromatographic Separation

Final purification employs silica gel chromatography with gradient elution (hexanes/EtOAc 10:1 to 1:1). The target compound typically elutes at Rf 0.3–0.4 in 3:1 EtOAc/hexanes, as confirmed by TLC.

Spectroscopic Characterization

• ¹H NMR (400 MHz, DMSO-d₆): δ 8.92 (s, 1H, pyrimidine-H), 8.35 (d, J=2.4 Hz, 1H, pyridine-H), 7.89 (dd, J=2.4, 8.8 Hz, 1H), 6.98 (d, J=8.8 Hz, 1H), 6.12 (t, J=5.6 Hz, 1H, NH), 3.85 (q, J=9.2 Hz, 2H, CF₃CH₂), 2.45 (s, 1H, OH).

• HRMS (ESI+): m/z calc. for C₁₁H₁₀F₃N₃O [M+H]⁺: 274.0796; found: 274.0798 .

Q & A

Basic Research Questions

Q. What synthetic methodologies are recommended for synthesizing 5-{2-[(2,2,2-trifluoroethyl)amino]pyrimidin-5-yl}pyridin-3-ol?

• Methodological Answer : A multi-step approach is typically employed:

Core Pyrimidine Formation : Start with halogenated pyrimidine intermediates, such as 5-bromopyrimidine derivatives, to facilitate cross-coupling reactions.

Amination : React the pyrimidine core with 2,2,2-trifluoroethylamine under palladium-catalyzed Buchwald-Hartwig conditions to introduce the trifluoroethylamino group .

Pyridine Functionalization : Use Suzuki-Miyaura coupling to attach the pyridin-3-ol moiety, ensuring regioselectivity by protecting the hydroxyl group during synthesis .
Key Considerations: Optimize solvent systems (e.g., DMF or THF) and catalyst loading (e.g., Pd(dppf)Cl₂) to minimize byproducts.

Q. How can researchers verify the structural integrity and purity of this compound?

• Methodological Answer :

• Nuclear Magnetic Resonance (NMR) : Use ¹⁹F NMR to confirm the presence of the trifluoromethyl group and ¹H NMR to validate the pyridine and pyrimidine ring protons.
• High-Performance Liquid Chromatography (HPLC) : Employ reverse-phase HPLC with a C18 column (≥98% purity threshold) to assess purity .
• Mass Spectrometry (MS) : High-resolution MS (HRMS) ensures accurate molecular weight confirmation .

Q. What preliminary biological assays are suitable for evaluating its activity?

• Methodological Answer :

• Kinase Inhibition Assays : Test against kinases like EGFR or VEGFR, given the structural similarity to pyrimidine-based kinase inhibitors (e.g., AZ960 in ) .
• Cellular Uptake Studies : Use fluorescence tagging (e.g., BODIPY derivatives, as in ) to monitor intracellular localization.

Advanced Research Questions

Q. How can researchers address low yields during the trifluoroethyl amination step?

• Methodological Answer :

• Catalyst Optimization : Replace traditional Pd catalysts with Xantphos-based ligands to enhance stability and reaction efficiency .
• Temperature Control : Conduct reactions at 80–100°C to balance reactivity and decomposition risks.
• Byproduct Analysis : Use LC-MS to identify side products (e.g., dehalogenated intermediates) and adjust stoichiometry .

Q. How to resolve contradictions between computational binding predictions and experimental bioactivity data?

• Methodological Answer :

• Molecular Dynamics (MD) Simulations : Probe ligand-protein interactions over extended timescales (≥100 ns) to account for conformational flexibility .
• Crystallography : Co-crystallize the compound with target proteins (e.g., kinases) to validate binding modes (see for analogous structural studies) .
• Solubility Adjustments : Modify formulation using co-solvents (e.g., PEG 400) to improve bioavailability, which may explain discrepancies between in silico and in vitro results .

Q. What strategies are effective for improving metabolic stability in vivo?

• Methodological Answer :

• Isotope Labeling : Introduce deuterium at metabolically vulnerable sites (e.g., pyridine hydroxyl group) to slow degradation .
• Prodrug Design : Mask the hydroxyl group as a phosphate ester to enhance permeability and enzymatic activation in target tissues .

Q. How to analyze and mitigate polymorphism in solid-state formulations?

• Methodological Answer :

• Powder X-ray Diffraction (PXRD) : Screen polymorphs under varied crystallization conditions (e.g., solvent polarity, cooling rates) .
• Thermogravimetric Analysis (TGA) : Assess thermal stability to identify optimal storage conditions (e.g., anhydrous environments) .

Data Contradiction Analysis

Q. How should researchers interpret conflicting solubility data across different pH conditions?

• Methodological Answer :

• pH-Solubility Profiling : Measure solubility in buffers ranging from pH 1.2 (simulated gastric fluid) to pH 7.4 (physiological conditions) using shake-flask methods.
• Ionization Analysis : Calculate pKa values (e.g., via potentiometric titration) to correlate solubility with protonation states of the pyridine and pyrimidine groups .

Experimental Design Considerations

Q. What in vitro models are appropriate for assessing neuroinflammatory target engagement?

• Methodological Answer :

• Microglial Cell Lines (e.g., BV-2) : Monitor cytokine suppression (e.g., TNF-α, IL-6) using ELISA after LPS-induced inflammation .
• Blood-Brain Barrier (BBB) Penetration Assays : Utilize MDCK-MDR1 monolayers to predict CNS accessibility .